Ammonium, trimethyl(4-phenylbutyl)-, iodide

• CAS No.: 60924-63-2
• Molecular Formula: C13H22IN
• Molecular Weight: 319.22 g/mol
• IUPAC Name: trimethyl(4-phenylbutyl)azanium;iodide
• InChI: InChI=1S/C13H22N.HI/c1-14(2,3)12-8-7-11-13-9-5-4-6-10-13;/h4-6,9-10H,7-8,11-12H2,1-3H3;1H/q+1;/p-1
• InChI Key: PGTOCUMXBOROHQ-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(C)CCCCC1=CC=CC=C1.[I-]

Description

Ammonium, trimethyl(4-phenylbutyl)-, iodide is a useful research compound. Its molecular formula is C13H22IN and its molecular weight is 319.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 287 mg of N,N-dimethyl-4-phenylbutylamine in 3 ml of absolute methanol, 505 μl of methyl iodide was added at a room temperature with stirring, and the mixture was stirred at a room temperature for 6.5 hours. The reaction mixture was concentrated under a reduced pressure, and after adding ethyl acetate allowed to stand for formation of crystal. The crystal was filtered, washed with ethyl acetate, and dried under a reduced pressure to obtain 439 mg of the title compound as a colorless crystal.